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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nabam, a member of the ethylene bis-dithiocarbamate (EBDC) class of fungicides, has been

utilized in agriculture for the control of a broad spectrum of fungal pathogens.[1] Its activity also

extends to being an algicide and bactericide, with applications in industrial water treatment and

crop protection.[1][2] This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, mechanism of action, and degradation of

Nabam, tailored for a scientific audience. All quantitative data are presented in structured

tables, and key experimental methodologies and pathways are detailed and visualized.

Chemical Identity and Structure
Nabam is the common name for disodium ethylenebis(dithiocarbamate).[1] Its chemical

structure is characterized by a central ethylene bridge connecting two dithiocarbamate

functional groups, with sodium as the counter-ion.
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Identifier Value

IUPAC Name
disodium N,N'-ethane-1,2-

diyldicarbamodithioate

CAS Number 142-59-6

Molecular Formula C4H6N2Na2S4

Molecular Weight 256.34 g/mol

Canonical SMILES C(CNC(=S)[S-])NC(=S)[S-].[Na+].[Na+]

InChI Key UQJQVUOTMVCFHX-UHFFFAOYSA-L

Physicochemical Properties
Nabam is a colorless to light amber solid with a slight odor.[2] It is highly soluble in water but

hydrolyzes rapidly in aqueous environments.[1]

Property Value

Appearance Colorless to light amber solid[2]

Melting Point Decomposes upon melting

Boiling Point Decomposes

Water Solubility Very soluble[1]

Vapor Pressure Negligible

LogP (Octanol-Water Partition Coefficient) 1.656 (estimated)

Synthesis of Nabam: Experimental Protocol
The synthesis of Nabam involves the reaction of ethylenediamine with carbon disulfide in the

presence of a base, typically sodium hydroxide.[1]

Materials:

Ethylenediamine (92%)
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Carbon disulfide

Sodium hydroxide (NaOH)

Ethanol (95%)

Water

Procedure:

In a round-bottomed flask, dissolve 1.83 moles of 92% ethylenediamine in a mixture of 300

mL of 95% ethanol and 300 mL of water.

Attach a reflux condenser to the flask.

Carefully add approximately 15-20 mL of carbon disulfide through the condenser and shake

the flask to initiate the reaction. A vigorous exothermic reaction should commence. Cooling

may be necessary to control the reaction rate.

Once the initial reaction subsides, place the flask in a water bath at 60°C.

Add the remaining carbon disulfide dropwise through the condenser at a rate that maintains

a gentle reflux. The addition should take approximately 2 hours.

After the addition is complete, raise the temperature of the water bath to 100°C and allow the

mixture to reflux for an additional hour.

Neutralize the reaction mixture with a solution of sodium hydroxide to form the disodium salt,

Nabam.

The product can be isolated by cooling the solution and collecting the precipitated Nabam
crystals by filtration.

Wash the crystals with cold acetone and dry under vacuum.

Logical Workflow for Nabam Synthesis:
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Caption: Logical workflow for the synthesis of Nabam.

Fungicidal Mechanism of Action
The fungicidal activity of dithiocarbamates like Nabam is generally considered to be multi-site

and non-specific.[3] The primary mechanism involves the inhibition of enzyme activity by

chelating essential metal-containing enzymes, including those crucial for the production of

adenosine triphosphate (ATP).[3]

Upon entering the fungal cell, Nabam is metabolized to isothiocyanates. These highly reactive

intermediates can then react with vital thiol (-SH) groups present in amino acids and enzymes,

leading to the disruption of cellular processes and ultimately, cell death.

Logical Relationship of Nabam's Fungicidal Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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